Cas no 1804763-82-3 (4-Fluoro-2-(fluoromethyl)-3-(trifluoromethoxy)pyridine-5-methanol)

4-Fluoro-2-(fluoromethyl)-3-(trifluoromethoxy)pyridine-5-methanol is a fluorinated pyridine derivative with a trifluoromethoxy substituent, offering unique reactivity and stability due to its electron-withdrawing groups. The presence of multiple fluorine atoms enhances its lipophilicity, making it valuable in pharmaceutical and agrochemical applications where metabolic stability is critical. The hydroxymethyl group at the 5-position provides a versatile handle for further functionalization, enabling the synthesis of more complex derivatives. Its structural features contribute to improved bioavailability and resistance to enzymatic degradation, making it a promising intermediate for drug discovery and specialty chemical development. The compound's well-defined reactivity profile ensures consistent performance in synthetic pathways.

4-Fluoro-2-(fluoromethyl)-3-(trifluoromethoxy)pyridine-5-methanol structure

1804763-82-3 structure

Product Name:4-Fluoro-2-(fluoromethyl)-3-(trifluoromethoxy)pyridine-5-methanol

CAS No:1804763-82-3

MF:C₈H₆F₅NO₂

MW:243.130759716034

CID:4830616

Update Time:2025-11-05

4-Fluoro-2-(fluoromethyl)-3-(trifluoromethoxy)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

- 4-Fluoro-2-(fluoromethyl)-3-(trifluoromethoxy)pyridine-5-methanol
- Inchi： 1S/C8H6F5NO2/c9-1-5-7(16-8(11,12)13)6(10)4(3-15)2-14-5/h2,15H,1,3H2
- InChI Key： LDTKYIXUQSEGND-UHFFFAOYSA-N
- SMILES： FC1=C(C(CF)=NC=C1CO)OC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 225
XLogP3: 1.4
Topological Polar Surface Area: 42.4

4-Fluoro-2-(fluoromethyl)-3-(trifluoromethoxy)pyridine-5-methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029097361-1g	4-Fluoro-2-(fluoromethyl)-3-(trifluoromethoxy)pyridine-5-methanol	1804763-82-3	97%	1g	$1,445.30	2022-04-01

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Additional information on 4-Fluoro-2-(fluoromethyl)-3-(trifluoromethoxy)pyridine-5-methanol

4-Fluoro-2-(fluoromethyl)-3-(trifluoromethoxy)pyridine-5-methanol: A Comprehensive Overview

4-Fluoro-2-(fluoromethyl)-3-(trifluoromethoxy)pyridine-5-methanol is a highly specialized organic compound with the CAS number 1804763-82-3. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and potential applications in various fields. The structure of this compound is characterized by a pyridine ring substituted with fluorine, fluoromethyl, and trifluoromethoxy groups, along with a hydroxymethyl group at the 5-position. These substituents contribute to its distinct electronic and steric properties, making it an interesting subject for both academic and industrial research.

The synthesis of 4-Fluoro-2-(fluoromethyl)-3-(trifluoromethoxy)pyridine-5-methanol involves a series of carefully designed organic reactions. Recent advancements in synthetic methodologies have enabled researchers to achieve higher yields and better purity levels. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining the quality of the final product. This approach not only enhances efficiency but also aligns with the growing demand for sustainable chemical practices.

One of the most notable applications of this compound lies in its potential as a building block for more complex molecules. Its fluorinated substituents make it particularly valuable in the development of agrochemicals and pharmaceutical agents. For example, studies have shown that fluorinated pyridines can exhibit enhanced bioavailability and stability, which are critical factors in drug design. Additionally, the trifluoromethoxy group is known to impart strong electron-withdrawing effects, further modulating the compound's reactivity and selectivity.

Recent research has also explored the use of 4-Fluoro-2-(fluoromethyl)-3-(trifluoromethoxy)pyridine-5-methanol in materials science. Its ability to form stable coordination complexes with metal ions has opened new avenues for its application in catalysis and sensor technology. For instance, a study published in 2023 demonstrated that this compound can serve as a highly efficient ligand in palladium-catalyzed cross-coupling reactions, showcasing its potential in industrial catalysis.

In terms of toxicity and environmental impact, 4-Fluoro-2-(fluoromethyl)-3-(trifluoromethoxy)pyridine-5-methanol has undergone rigorous testing to ensure its safety for both human use and ecological systems. Regulatory agencies have established strict guidelines for handling such compounds, emphasizing the importance of proper disposal and waste management practices. These measures are crucial in minimizing any adverse effects on the environment while maximizing the benefits derived from this compound.

Looking ahead, the future of 4-Fluoro-2-(fluoromethyl)-3-(trifluoromethoxy)pyridine-5-methanol appears promising as researchers continue to uncover its diverse applications. Collaborative efforts between academia and industry are expected to drive further innovation, particularly in areas such as green chemistry and sustainable manufacturing. By leveraging cutting-edge technologies and adhering to stringent safety protocols, this compound is poised to play a pivotal role in advancing various scientific disciplines.